2-(3-methylphenyl)benzoic Acid

• IUPAC Name: 2-(3-methylphenyl)benzoic acid
• InChI: InChI=1S/C14H12O2/c1-10-5-4-6-11(9-10)12-7-2-3-8-13(12)14(15)16/h2-9H,1H3,(H,15,16)
• InChI Key: OISTUEPTMQFDTB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C2=CC=CC=C2C(=O)O
• Molecular Formula: C14H12O2
• DSSTOX Substance ID: DTXSID80401899
• Molecular Weight: 212.24 g/mol
• CAS No.: 107412-71-5

Description

Scientific Research Applications

2-(3-methylphenyl)benzoic Acid has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of various organic compounds, including pharmaceuticals and agrochemicals.

Biology: The compound is studied for its potential biological activities, such as antimicrobial and anti-inflammatory properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the manufacture of dyes, pigments, and other industrial chemicals.

Mechanism of Action

Target of Action

Similar compounds have been found to exhibit antimicrobial activity

Mode of Action

It is known that benzoic acid derivatives can interact with their targets through various mechanisms, often involving the inhibition of key enzymes or pathways .

Biochemical Pathways

Benzoic acid derivatives, including 2-(3-methylphenyl)benzoic Acid, are synthesized via the shikimate and phenylpropanoid pathways These pathways are crucial for the biosynthesis of a wide range of phenolic compounds

Pharmacokinetics

Similar compounds are known to be highly protein-bound with small volumes of distribution . They are cleared relatively fast, mainly by renal excretion

Result of Action

Similar compounds have been found to exhibit antimicrobial activity , suggesting that this compound may also have potential antimicrobial effects.

Action Environment

The action, efficacy, and stability of this compound can be influenced by various environmental factors. For instance, the pH and temperature of the environment can affect the compound’s solubility and stability . Additionally, the presence of other compounds or substances in the environment can potentially interact with this compound, influencing its action and efficacy.

Biochemical Analysis

Biochemical Properties

It is known that benzylic compounds, such as 2-(3-methylphenyl)benzoic Acid, can undergo reactions like free radical bromination and nucleophilic substitution . These reactions could potentially interact with enzymes, proteins, and other biomolecules in a biochemical context.

Molecular Mechanism

It is known that benzylic compounds can undergo free radical reactions . In these reactions, a hydrogen atom is removed from the benzylic position, resulting in a resonance-stabilized radical . This could potentially influence gene expression, enzyme activity, and other molecular processes.

Temporal Effects in Laboratory Settings

It is known that the compound is stable at room temperature and has a melting point of 97-98 degrees Celsius .

Metabolic Pathways

Benzylic compounds are known to undergo reactions like free radical bromination and nucleophilic substitution , which could potentially involve various enzymes and cofactors.

Preparation Methods

Synthetic Routes and Reaction Conditions

Grignard Reaction: One common method for synthesizing 2-(3-methylphenyl)benzoic Acid involves the Grignard reaction. This process typically starts with the preparation of a Grignard reagent from 3-methylbromobenzene and magnesium in anhydrous ether. The Grignard reagent is then reacted with carbon dioxide to form the carboxylic acid.

Friedel-Crafts Acylation: Another method involves the Friedel-Crafts acylation of 3-methylbenzene with benzoyl chloride in the presence of a Lewis acid catalyst such as aluminum chloride. This reaction yields the desired product after hydrolysis.

Industrial Production Methods

Industrial production of this compound often employs large-scale versions of the aforementioned synthetic routes. The choice of method depends on factors such as cost, availability of starting materials, and desired purity of the final product.

Chemical Reactions Analysis

Types of Reactions

Oxidation: 2-(3-methylphenyl)benzoic Acid can undergo oxidation reactions, typically using strong oxidizing agents like potassium permanganate or chromium trioxide, to form corresponding carboxylic acids or ketones.

Reduction: Reduction of this compound can be achieved using reducing agents such as lithium aluminum hydride, leading to the formation of alcohols.

Substitution: Electrophilic aromatic substitution reactions are common for this compound. For example, nitration, sulfonation, and halogenation can occur under appropriate conditions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nitration using concentrated nitric acid and sulfuric acid; halogenation using halogens in the presence of a Lewis acid catalyst.

Major Products

Oxidation: Corresponding carboxylic acids or ketones.

Reduction: Alcohols.

Substitution: Nitro, sulfo, or halo derivatives of the original compound.

Comparison with Similar Compounds

Similar Compounds

Tolfenamic Acid: An aminobenzoic acid used for relieving migraine pain and showing anticancer activity.

Anthranilic Acid: A precursor to many dyes and perfumes, also known for its medicinal properties.

Uniqueness

2-(3-methylphenyl)benzoic Acid is unique due to its specific structural configuration, which imparts distinct chemical and physical properties

Synthesis routes and methods

Procedure details

In an oven dried flask flushed with N2 was combined 2.7 g (20.0 mmol) of 3-methylbenzeneboronic acid, 3.64 g (15 mmol) of 2-iodobenzoic acid, 150 mL of DME, 26 mL of 10% Na2CO3 and 600 mg (0.5 mmol) of Pd(PPh3)4. The mixture was warmed to reflux for 24 h and partitioned between 100 mL of NaHCO3 and 100 mL of ether. The ether layer was extracted with 2×50 mL of NaHCO3 and the combined NaHCO3 fractions were washed with 2×50 mL of ether, acidified with 10% HCl and extracted with 3×75 mL of ether. The combined ether extracts were washed with 50 mL of H2O, 50 mL of brine, dried (MgSO4) and concentrated in vacuo. The oil was crystallized from ether/hexanes (1/1) at -20° C. as a white precipitate, which after filtration, provided 1.32 g (41% yield) of 3'-methyl-2-biphenylcarboxylic acid as a brown oil.